![molecular formula C10H9N3O2 B1423311 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid CAS No. 167626-57-5](/img/structure/B1423311.png)
3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid
Overview
Description
“3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid” is a chemical compound . It has been studied for its potential anticancer properties .
Synthesis Analysis
A series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized, and their structures were established by NMR and MS analysis .Molecular Structure Analysis
The molecular structure of “3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid” was established by NMR and MS analysis .Chemical Reactions Analysis
The synthesis of “3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid” involves various chemical reactions, as indicated by the successful synthesis of a series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid” include a molecular weight of 203.2 and an InChI code of 1S/C10H9N3O2/c1-7-4-8 (10 (14)15)2-3-9 (7)13-6-11-5-12-13/h2-6H,1H3, (H,14,15) .Scientific Research Applications
Antibacterial and Antifungal Applications
Triazole compounds have been found to be effective as antibacterial and antifungal agents. Their unique structure allows them to interfere with the biosynthesis of essential components in microbial cells, making them potent inhibitors of bacterial and fungal growth .
Anticancer Activity
Some triazoles have shown promising results as anticancer agents. They can act on various cancer cell lines by inhibiting proliferation and inducing apoptosis. The specific mechanisms may involve the disruption of cell cycle regulation or interference with signaling pathways .
Agrochemical Use
Triazoles also find applications in agriculture as agrochemicals. They can function as growth regulators, fungicides, or herbicides, contributing to crop protection and yield improvement .
Photostabilizers and Dyes
Due to their chemical stability, triazoles are used as photostabilizers to protect materials from degradation caused by UV light. Additionally, they are utilized in the synthesis of dyes for various industrial applications .
Photocatalytic Properties
Triazole-based compounds have been employed in photocatalytic processes, such as the degradation of dyes in wastewater treatment. They can enhance the efficiency of photocatalytic reactions under light irradiation .
Anticorrosive Agents
The structural integrity of triazoles makes them suitable for use as anticorrosive agents. They can form protective layers on metals, preventing corrosion caused by environmental factors .
Safety And Hazards
The safety information for “3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid” includes hazard statements H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
IUPAC Name |
3-methyl-4-(1,2,4-triazol-1-yl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O2/c1-7-4-8(10(14)15)2-3-9(7)13-6-11-5-12-13/h2-6H,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUXYIVAMDIVYBL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)O)N2C=NC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid | |
CAS RN |
167626-57-5 | |
Record name | 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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